![molecular formula C20H29N3O2 B2703590 N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-(dimethylamino)phenethyl)oxalamide CAS No. 954011-22-4](/img/structure/B2703590.png)
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-(dimethylamino)phenethyl)oxalamide
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Description
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-(dimethylamino)phenethyl)oxalamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It was initially developed as an anti-cancer drug due to its ability to selectively kill cancer cells by inhibiting the production of ribosomal RNA. However, recent research has shown that CX-5461 has potential applications in other fields, such as neurodegenerative diseases and viral infections.
Scientific Research Applications
Molecular Characterization and Structural Analysis
Compounds with complex structures, including those with dimethylamino groups and cyclohexene units, are often subjects of molecular characterization and structural analysis. For instance, the structural determination of racemic 1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol, a compound with relevance in antidepressant drug research, showcases the importance of understanding molecular conformations and intramolecular interactions (Tessler & Goldberg, 2004).
Chemical Reactivity and Synthesis
Research on the reactivity of compounds featuring cyclohexene and dimethylamino components includes studies on cycloaddition reactions. For example, the versatile reactivity of dimesitylfluorenylidenegermane towards esters and related carbonyl derivatives demonstrates the potential for synthesizing novel organic materials (Kettani et al., 2007).
Biological Applications
Some compounds with structural features similar to N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-(dimethylamino)phenethyl)oxalamide have been explored for biological applications. For instance, fluorescent probes based on polythiophene derivatives for detecting metal ions and amino acids in aqueous solutions highlight the potential for using structurally complex molecules in biosensing and environmental monitoring (Guo et al., 2014).
Material Science and Polymerization Catalysts
Research into the synthesis and application of novel materials often involves compounds with cyclohexene and dimethylamino functionalities. For example, studies on new Chromium(III) complexes as highly active catalysts for olefin polymerization indicate the utility of these compounds in developing advanced polymeric materials (Enders et al., 2001).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-[4-(dimethylamino)phenyl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2/c1-23(2)18-10-8-17(9-11-18)13-15-22-20(25)19(24)21-14-12-16-6-4-3-5-7-16/h6,8-11H,3-5,7,12-15H2,1-2H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNRXVVIKCFPFAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCNC(=O)C(=O)NCCC2=CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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